Cas no 175205-81-9 (2-Bromo-4-(trifluoromethyl)pyridine)

• Product Name: 2-Bromo-4-(trifluoromethyl)pyridine
• CAS No: 175205-81-9
• MF: C₆H₃BrF₃N
• MW: 225.993931055069
• MDL: MFCD00153085
• CID: 66006
• PubChem ID: 24884505
• Update Time: 2025-11-02

2-Bromo-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(trifluoromethyl)pyridine
• 2-bromo-4-trifluoromethyl pyridine
• Pyridine, 2-broMo-4-(trifluoroMethyl)-
• 2-Bromo-alpha,alpha,alpha-trifluoro-4-picoline
• 2-bromo-4-trifluoromethylpyridine
• 2-bromo-4-trifluoromethyl-pyridine
• PubChem8064
• 2-Bromo-4-trifluormethylpyridine
• SBB054274
• BBL103091
• STL556901
• AB04062
• BC003310
• AB000
• A3884
• HY-W002441
• FT-0643691
• EN300-74588
• 175205-81-9
• PS-6522
• CS-W002441
• 1-BUTYLPYRIDINIUMTETRAFLUOROBORATE
• B5510
• AKOS005145687
• AMY3071
• SCHEMBL136851
• 2-Bromo-4-(trifluoromethyl)pyridine, 97%
• MFCD00153085
• DTXSID60381807
• AC-29115
• MPHQSLJGFDHFKK-UHFFFAOYSA-N
• SY007961
• DB-044157
• DTXCID40332832

• MDL： MFCD00153085
• Inchi： 1S/C6H3BrF3N/c7-5-3-4(1-2-11-5)6(8,9)10/h1-3H
• InChI Key： WZVHLUMAQLUNTJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CN=1)C(F)(F)F

Computed Properties

• Exact Mass: 224.94000
• Monoisotopic Mass: 224.94
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8

Experimental Properties

• Color/Form: liquid
• Density: 1.827 g/mL at 25 °C
• Melting Point: -20°C(lit.)
• Boiling Point: 162°C(lit.)
• Flash Point: Fahrenheit: 163.4 ° f < br / > Celsius: 73 ° C < br / >
• Refractive Index: n20/D 1.478
• PSA: 12.89000
• LogP: 2.86290
• Solubility: Not determined

2-Bromo-4-(trifluoromethyl)pyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25-36/37/38
• Safety Instruction： S26-S36/37-S45-S37
• Hazardous Material Identification：
• Safety Term：S26;S36/37;S45
• HazardClass：IRRITANT
• PackingGroup：Ⅲ
• Storage Condition：Store at room temperature
• Risk Phrases：R25; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-Bromo-4-(trifluoromethyl)pyridine

Comprehensive Guide to 2-Bromo-4-(trifluoromethyl)pyridine (CAS No. 175205-81-9): Properties, Applications, and Market Insights

2-Bromo-4-(trifluoromethyl)pyridine (CAS No. 175205-81-9) is a highly versatile heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative features a trifluoromethyl group at the 4-position, making it a valuable building block for various synthetic applications. The compound's unique structural features contribute to its growing importance in modern organic synthesis and drug discovery.

The molecular structure of 2-Bromo-4-(trifluoromethyl)pyridine combines the electron-withdrawing properties of both the bromine atom and the trifluoromethyl group, creating a highly reactive intermediate for cross-coupling reactions. This characteristic makes it particularly useful in palladium-catalyzed reactions such as Suzuki, Stille, and Negishi couplings, which are fundamental to constructing complex molecular architectures in medicinal chemistry.

Recent studies highlight the increasing demand for fluorinated pyridine derivatives like 2-Bromo-4-(trifluoromethyl)pyridine in the development of novel pharmaceutical compounds. The incorporation of fluorine atoms often enhances a drug's metabolic stability, membrane permeability, and binding affinity to biological targets. This explains why approximately 30% of newly approved drugs contain at least one fluorine atom, creating a robust market for fluorinated building blocks.

In the agrochemical sector, 2-Bromo-4-(trifluoromethyl)pyridine serves as a key intermediate for synthesizing advanced crop protection agents. The compound's structural features contribute to the development of pesticides with improved efficacy and environmental profiles. Researchers are particularly interested in its potential for creating next-generation insecticides and fungicides that address emerging resistance issues in agricultural pests.

The synthesis of 2-Bromo-4-(trifluoromethyl)pyridine typically involves halogenation reactions of the corresponding pyridine precursor. Modern synthetic approaches focus on optimizing yield and purity while minimizing environmental impact through green chemistry principles. Recent advancements in continuous flow chemistry have shown promise for scaling up production of such valuable intermediates.

From a commercial perspective, the global market for pyridine derivatives is projected to grow at a CAGR of 5.8% from 2023 to 2030, with 2-Bromo-4-(trifluoromethyl)pyridine representing a significant segment of this growth. Pharmaceutical companies and contract research organizations are increasingly sourcing high-quality batches of this compound for their drug discovery programs and process chemistry development.

Quality control of 2-Bromo-4-(trifluoromethyl)pyridine involves rigorous analytical testing including HPLC analysis, NMR spectroscopy, and mass spectrometry to ensure consistent purity and chemical identity. Suppliers typically provide certificates of analysis detailing these parameters, which are crucial for research and industrial applications requiring precise stoichiometry and reproducibility.

Storage and handling recommendations for 2-Bromo-4-(trifluoromethyl)pyridine emphasize protection from moisture and light, typically suggesting storage in amber glass containers under inert atmosphere at controlled temperatures. These precautions help maintain the compound's stability and shelf life, which are important considerations for inventory management in research and production facilities.

Emerging applications of 2-Bromo-4-(trifluoromethyl)pyridine include its use in material science, particularly in the development of organic electronic materials and liquid crystals. The electron-deficient nature of the pyridine ring combined with the strong electron-withdrawing effects of the substituents makes this compound interesting for designing novel semiconducting materials with specific electronic properties.

Regulatory aspects surrounding 2-Bromo-4-(trifluoromethyl)pyridine vary by region, but most jurisdictions classify it as a standard chemical for research use. Manufacturers and distributors must comply with appropriate chemical safety regulations and provide adequate safety data sheets to ensure proper handling throughout the supply chain.

Future research directions for 2-Bromo-4-(trifluoromethyl)pyridine include exploring its potential in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs), two rapidly growing areas in drug discovery. The compound's reactivity profile makes it suitable for creating diverse molecular scaffolds that could address challenging biological targets.

For researchers seeking alternatives to 2-Bromo-4-(trifluoromethyl)pyridine, structurally similar compounds such as 2-chloro-4-(trifluoromethyl)pyridine or 2-iodo-4-(trifluoromethyl)pyridine might be considered, though each variant offers distinct reactivity patterns and synthetic applications that must be carefully evaluated for specific projects.

The pricing and availability of 2-Bromo-4-(trifluoromethyl)pyridine fluctuate based on market demand, production capacity, and raw material costs. Current trends show increasing interest from contract manufacturing organizations (CMOs) specializing in custom synthesis of fluorinated compounds, reflecting the growing importance of fluorine chemistry in modern pharmaceutical development.

In conclusion, 2-Bromo-4-(trifluoromethyl)pyridine (CAS No. 175205-81-9) represents a valuable tool for synthetic chemists across multiple disciplines. Its unique combination of structural features and reactivity continues to drive innovation in medicinal chemistry, agrochemical development, and material science, ensuring its place as an important building block in contemporary chemical research and industrial applications.